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Introduction
1-(propan-2-yl)-1H-imidazole-2-thiol is a heterocyclic compound belonging to the substituted

imidazole-2-thiol class. This family of molecules is of significant interest in medicinal chemistry

due to their diverse pharmacological activities. Imidazole-containing compounds are known to

exhibit a wide range of biological effects, including antimicrobial, antifungal, anti-diabetic, and

anti-retroviral properties. The structural modifications on the imidazole ring, such as the

addition of an isopropyl group at the N1 position and a thiol group at the C2 position, can

significantly influence the compound's physicochemical properties and its interaction with

biological targets. This technical guide provides a comprehensive overview of the molecular

weight, a representative synthetic protocol, and a hypothetical experimental workflow for the

biological evaluation of 1-(propan-2-yl)-1H-imidazole-2-thiol.

Molecular Properties
The fundamental physicochemical properties of 1-(propan-2-yl)-1H-imidazole-2-thiol are

crucial for its application in research and drug development. The molecular formula and weight

have been determined as C₆H₁₀N₂S and 142.22 g/mol , respectively. A detailed breakdown of

the molecular weight calculation based on the atomic masses of its constituent elements is

provided below.
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Quantitative Data Summary
Property Value

Molecular Formula C₆H₁₀N₂S

Molecular Weight 142.22 g/mol

Elemental Composition

Carbon (C) 6 atoms x 12.011 u = 72.066 u

Hydrogen (H) 10 atoms x 1.008 u = 10.080 u

Nitrogen (N) 2 atoms x 14.007 u = 28.014 u

Sulfur (S) 1 atom x 32.06 u = 32.06 u

Total Calculated Molecular Weight 142.22 u

Experimental Protocols
The following sections detail a representative protocol for the synthesis and characterization of

1-(propan-2-yl)-1H-imidazole-2-thiol, based on established methods for the synthesis of

substituted imidazole derivatives.[1][2][3]

Synthesis of 1-(propan-2-yl)-1H-imidazole-2-thiol
Materials:

2-Amino-1-isopropylethanol

Carbon disulfide (CS₂)

Ethanol

Potassium hydroxide (KOH)

Hydrochloric acid (HCl)

Ethyl acetate
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Brine solution

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-

amino-1-isopropylethanol (1 equivalent) in ethanol.

To this solution, add potassium hydroxide (1.1 equivalents) and stir until it dissolves

completely.

Slowly add carbon disulfide (1.2 equivalents) to the reaction mixture at room temperature.

After the addition is complete, heat the mixture to reflux and maintain for 4-6 hours. The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature and concentrate it

under reduced pressure to remove the ethanol.

Dissolve the residue in water and acidify with dilute hydrochloric acid to a pH of

approximately 5-6.

The resulting precipitate is the crude 1-(propan-2-yl)-1H-imidazole-2-thiol.

Filter the solid, wash with cold water, and dry under vacuum.

For further purification, the crude product can be recrystallized from a suitable solvent

system, such as ethanol/water.

Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The structure of the synthesized compound can be confirmed by ¹H NMR

spectroscopy. The spectrum is expected to show characteristic peaks for the isopropyl group

(a doublet and a septet), the two protons on the imidazole ring (two singlets or doublets), and

the thiol proton (a broad singlet).
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¹³C NMR: The ¹³C NMR spectrum will further confirm the carbon framework of the molecule,

showing distinct signals for the carbons of the imidazole ring, the isopropyl group, and the

C=S carbon.

Mass Spectrometry (MS):

Electrospray ionization mass spectrometry (ESI-MS) can be used to determine the molecular

weight of the compound. The mass spectrum should exhibit a prominent peak corresponding

to the molecular ion [M+H]⁺ or [M-H]⁻, confirming the calculated molecular weight.

Biological Evaluation Workflow
Substituted imidazole-2-thiols have been investigated for various biological activities, including

as enzyme inhibitors. The following workflow illustrates a hypothetical screening process to

evaluate 1-(propan-2-yl)-1H-imidazole-2-thiol as a potential enzyme inhibitor.

Compound Synthesis & Purity Biological Screening Mechanism of Action

Synthesis of
1-(propan-2-yl)-1H-imidazole-2-thiol

Purification
(Recrystallization/Chromatography)

Structural Confirmation
(NMR, MS)

Purity Assessment
(>95% via HPLC)

Primary Enzyme Inhibition Assay
(Single Concentration)

Dose-Response Assay
(IC50 Determination)

Selectivity Profiling
(Against related enzymes)

Enzyme Kinetic Studies
(e.g., Michaelis-Menten)

Binding Affinity Determination
(e.g., SPR, ITC)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis, screening, and mechanistic study of a

potential enzyme inhibitor.

Hypothetical Signaling Pathway Inhibition
To illustrate a potential application in drug development, the diagram below depicts a simplified

signaling pathway where an enzyme, a putative target for 1-(propan-2-yl)-1H-imidazole-2-
thiol, plays a crucial role. Inhibition of this enzyme could modulate downstream cellular

responses, a common strategy in therapeutic intervention.
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Caption: Hypothetical inhibition of a signaling pathway by 1-(propan-2-yl)-1H-imidazole-2-
thiol.

This guide provides foundational information for researchers and professionals working with 1-
(propan-2-yl)-1H-imidazole-2-thiol. The provided protocols and workflows are intended as a

starting point for further investigation into the chemical and biological properties of this and

related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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